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Compound of Interest

Compound Name: ZK-158252

Cat. No.: B1684394 Get Quote

For researchers, scientists, and drug development professionals handling the BLT1 receptor

selective antagonist ZK-158252, ensuring proper disposal and adherence to safety protocols is

paramount. While a specific Safety Data Sheet (SDS) for ZK-158252 is not readily available, by

examining its chemical structure and data from structurally similar leukotriene receptor

antagonists, a comprehensive safety and disposal plan can be formulated.

Chemical and Physical Properties of ZK-158252

A clear understanding of the compound's properties is the first step in safe handling.

Property Value

IUPAC Name

(5E)-5-[2-[(1E,3E)-5-hydroxy-5-[1-(3-

phenylprop-2-ynyl)cyclobutyl]penta-1,3-

dienyl]cyclohexylidene]pentanoic acid

CAS Number 245742-21-6

Molecular Formula C29H36O3

Molecular Weight 432.6 g/mol

Appearance Not specified (likely a solid)

Solubility Not specified
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Hazard Assessment and Personal Protective Equipment
(PPE)
Given the lack of specific toxicity data for ZK-158252, it is prudent to handle it as a potentially

hazardous substance. Safety data sheets for analogous compounds such as montelukast,

zafirlukast, and pranlukast indicate potential risks including skin and eye irritation, and possible

reproductive toxicity[1]. Therefore, the following PPE is mandatory when handling ZK-158252:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A laboratory coat.

Respiratory Protection: If handling the compound as a powder or if aerosolization is possible,

a NIOSH-approved respirator is recommended.

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

Step-by-Step Disposal Protocol
The primary recommended method for the disposal of ZK-158252 is through a licensed

hazardous waste disposal company, which will typically involve incineration[2]. The following

steps outline the general procedure for preparing the compound for disposal.

1. Waste Identification and Segregation:

ZK-158252 waste should be classified as "non-halogenated organic waste."
It must be segregated from other waste streams, particularly aqueous, halogenated, and
reactive wastes.

2. Containerization:

Use a designated, properly labeled, and sealable waste container. The container should be
made of a material compatible with organic compounds (e.g., high-density polyethylene or
glass).
The label should clearly state "Hazardous Waste," the full chemical name "ZK-158252," and
the associated hazards (e.g., "Irritant," "Handle with Care").
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3. Small-Scale Decontamination (for glassware and surfaces):

For cleaning glassware or decontaminating work surfaces that have come into contact with
ZK-158252, rinse with a suitable organic solvent such as ethanol or acetone.
The resulting solvent rinse should be collected and disposed of as hazardous waste along
with the primary ZK-158252 waste.
After the initial solvent rinse, glassware can typically be washed with soap and water.

4. Disposal of Contaminated Materials:

Any disposable items that have been in contact with ZK-158252, such as gloves, weighing
paper, and pipette tips, should be placed in a sealed bag and disposed of as solid hazardous
waste.

Experimental Workflow for Disposal
The logical flow for the proper disposal of ZK-158252 is depicted in the following diagram.
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Caption: Workflow for the safe disposal of ZK-158252.
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Disclaimer: This guidance is based on general laboratory safety principles and data from

similar compounds. Always consult your institution's specific safety and waste disposal

protocols and the relevant local, state, and federal regulations. In the absence of a specific

SDS, a conservative approach that treats the substance as hazardous is the most responsible

course of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdn.caymanchem.com [cdn.caymanchem.com]

2. slaterunpharma.com [slaterunpharma.com]

To cite this document: BenchChem. [Essential Safety and Disposal Guidance for ZK-
158252]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684394#zk-158252-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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